Cas no 1823957-18-1 (2'-Chloro-4'-methyl-5'H-spiro[cyclobutane-1,6'-thieno[2,3-D]pyrimidine])

• Product Name: 2'-Chloro-4'-methyl-5'H-spiro[cyclobutane-1,6'-thieno[2,3-D]pyrimidine]
• CAS No: 1823957-18-1
• MF: C₁₀H₁₁ClN₂S
• MW: 226.725739717484
• CID: 4817763
• Update Time: 2025-05-20

2'-Chloro-4'-methyl-5'H-spiro[cyclobutane-1,6'-thieno[2,3-D]pyrimidine] Chemical and Physical Properties

Names and Identifiers

• 2'-CHLORO-4'-METHYL-5'H-SPIRO[CYCLOBUTANE-1,6'-THIENO[2,3-D]PYRIMIDINE]
• 2'-Chloro-4'-methyl-5'H-spiro[cyclobutane-1,6'-thieno[2,3-D]pyrimidine]

• Inchi： 1S/C10H11ClN2S/c1-6-7-5-10(3-2-4-10)14-8(7)13-9(11)12-6/h2-5H2,1H3
• InChI Key： NRTKFJPESLUMJE-UHFFFAOYSA-N
• SMILES： ClC1N=C(C)C2=C(N=1)SC1(C2)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 244
• XLogP3: 3.2
• Topological Polar Surface Area: 51.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 2'-Chloro-4'-methyl-5'H-spiro[cyclobutane-1,6'-thieno[2,3-D]pyrimidine]

Introduction to 2'-Chloro-4'-methyl-5'H-spiro[cyclobutane-1,6'-thieno[2,3-D]pyrimidine] (CAS No. 1823957-18-1)

The compound 2'-Chloro-4'-methyl-5'H-spiro[cyclobutane-1,6'-thieno[2,3-D]pyrimidine], identified by its CAS number 1823957-18-1, represents a significant advancement in the field of medicinal chemistry. This spirocyclic heterocyclic molecule combines a cyclobutane ring with a thienopyrimidine core, featuring a chloro and methyl substituent that enhance its pharmacological potential. The unique structural framework of this compound has garnered attention for its potential applications in the development of novel therapeutic agents.

Recent research in the domain of Spirocyclic Heterocycles has highlighted the remarkable biological activity of spiro compounds, particularly those incorporating thienopyrimidine moieties. The spiro connection between the cyclobutane and thienopyrimidine units introduces rigidity to the molecule, which can improve binding affinity and selectivity in biological targets. This structural motif has been extensively explored for its ability to modulate various enzymatic and receptor interactions, making it a valuable scaffold for drug discovery.

The presence of a chloro substituent at the 2' position and a methyl group at the 4' position in 2'-Chloro-4'-methyl-5'H-spiro[cyclobutane-1,6'-thieno[2,3-D]pyrimidine] is strategically significant. The chloro group is known to enhance metabolic stability and binding interactions by participating in hydrogen bonding or π-stacking interactions with biological targets. Conversely, the methyl group can influence the electronic properties of the molecule, thereby modulating its reactivity and pharmacological effects. These substituents contribute to the compound's overall pharmacokinetic profile, making it a promising candidate for further investigation.

In recent years, thienopyrimidine derivatives have emerged as a critical class of compounds in medicinal chemistry due to their diverse biological activities. These molecules have shown promise in targeting various therapeutic areas, including cancer, inflammation, and infectious diseases. The spirocyclic structure of 2'-Chloro-4'-methyl-5'H-spiro[cyclobutane-1,6'-thieno[2,3-D]pyrimidine] aligns well with this trend, offering a novel platform for designing next-generation drugs.

One of the most compelling aspects of this compound is its potential to interact with multiple biological targets simultaneously. The rigid spirocyclic core provides a stable scaffold that can be fine-tuned through structural modifications to optimize binding affinity. This flexibility allows researchers to design molecules that can engage with complex biological pathways, offering a multifaceted approach to treating multifactorial diseases. For instance, studies have suggested that spirocyclic thienopyrimidines can modulate kinases and other enzymes involved in cell signaling pathways relevant to cancer progression.

The synthesis of 2'-Chloro-4'-methyl-5'H-spiro[cyclobutane-1,6'-thieno[2,3-D]pyrimidine] involves intricate organic transformations that highlight the synthetic prowess required to construct such complex molecules. The spirocyclic connection is typically formed through cyclization reactions, often employing transition metal catalysts to facilitate the formation of carbon-carbon bonds under mild conditions. The introduction of the chloro and methyl groups requires careful selection of reagents and reaction conditions to ensure high yield and purity. These synthetic challenges underscore the compound's complexity but also demonstrate its synthetic accessibility with appropriate methodologies.

Evaluation of 2'-Chloro-4'-methyl-5'H-spiro[cyclobutane-1,6'-thieno[2,3-D]pyrimidine] in preclinical studies has revealed intriguing pharmacological properties. Initial assays have shown that this compound exhibits moderate activity against certain kinases and enzymes implicated in inflammatory responses. The chloro group appears to play a crucial role in mediating these interactions by enhancing binding affinity through electrostatic or hydrogen bonding interactions with target proteins. Additionally, the methyl group contributes to steric stabilization of the binding site, further improving efficacy.

The potential therapeutic applications of this compound are broad and exciting. Given its ability to modulate key enzymatic pathways, it holds promise for treating conditions such as cancer, autoimmune disorders, and neurodegenerative diseases. Researchers are particularly interested in exploring its effects on Janus kinases (JAKs) and other signaling molecules that play pivotal roles in inflammation and cell proliferation. Further preclinical studies are warranted to fully elucidate its mechanism of action and therapeutic potential.

Advances in computational chemistry have also contributed to our understanding of 2'-Chloro-4'-methyl-5'H-spiro[cyclobutane-1,6'-thieno[2,3-D]pyrimidine]'s behavior. Molecular modeling studies have been instrumental in predicting how this compound interacts with biological targets at an atomic level. These simulations help identify key residues involved in binding and provide insights into how structural modifications can enhance potency or selectivity. Such computational approaches are increasingly integral to drug discovery pipelines, enabling researchers to design more effective candidates before experimental validation.

The future direction for this compound involves optimizing its pharmacokinetic properties through structure-based drug design principles. By leveraging knowledge gained from preclinical studies and computational models, researchers aim to develop analogs with improved solubility, bioavailability, and metabolic stability. Such enhancements are crucial for translating promising preclinical findings into viable clinical candidates capable of addressing unmet medical needs.

In conclusion,2'-Chloro-4'-methyl-5'H-spiro[cyclobutane-1,6'-thieno[2',3-D]pyrimidine] (CAS No. 1823957-18-1) represents a compelling example of how innovative molecular design can yield novel therapeutic agents with significant biological activity. Its unique structural features make it an attractive scaffold for further exploration in drug discovery efforts aimed at treating various diseases.